Cas no 1544859-60-0 (4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)- )

• Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)-
• CAS No: 1544859-60-0
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 5252026
• Update Time: 2025-05-23

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-4H-1,2,4-triazole-3-carboxaldehyde (ACI)
• 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)-

• Inchi： 1S/C9H6ClN3O/c10-7-1-3-8(4-2-7)13-6-11-12-9(13)5-14/h1-6H
• InChI Key： NRXVUVIIFQEEFZ-UHFFFAOYSA-N
• SMILES： O=CC1N(C2C=CC(Cl)=CC=2)C=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)-

Comprehensive Overview of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)- (CAS No. 1544859-60-0)

The compound 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)- (CAS No. 1544859-60-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole ring and a carboxaldehyde functional group, makes it a versatile intermediate for synthesizing various bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the search for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of a 4-chlorophenyl moiety in this compound further enhances its lipophilicity, which is a critical factor in optimizing drug bioavailability. This aligns with the growing trend in structure-activity relationship (SAR) studies, where subtle modifications to molecular frameworks can significantly impact efficacy. As such, 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)- is often explored in computational chemistry and high-throughput screening platforms.

Another area of interest is the compound's role in green chemistry initiatives. With increasing environmental regulations, researchers are focusing on sustainable synthesis methods for triazole-based compounds. The aldehyde group in CAS No. 1544859-60-0 offers a reactive handle for eco-friendly transformations, such as catalytic reductions or bioorthogonal ligations. This resonates with the industry's shift toward atom economy and waste minimization, topics frequently searched in academic and industrial forums.

From a commercial perspective, suppliers and manufacturers of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)- often highlight its purity (>98%) and stability under standard storage conditions. These specifications are crucial for laboratories requiring reliable building blocks for multi-step organic synthesis. Additionally, the compound's CAS registry number (1544859-60-0) ensures traceability and compliance with global chemical databases, a key concern for regulatory professionals.

Emerging applications in material science have also been reported. The triazole core can participate in coordination chemistry, enabling the design of metal-organic frameworks (MOFs) or luminescent materials. This interdisciplinary potential makes 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)- a subject of interest in patents and peer-reviewed journals, particularly in contexts like optoelectronic devices or sensor technologies.

In summary, 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-chlorophenyl)- represents a multifaceted compound with relevance across pharmaceuticals, agrochemicals, and advanced materials. Its CAS No. 1544859-60-0 serves as a unique identifier for researchers navigating the expanding landscape of heterocyclic chemistry. As scientific inquiries evolve, this compound will likely remain a focal point for innovation in synthetic methodologies and applied sciences.